Cas no 2923-59-3 (Aceticacid, 2-(2-fluoro-4,6-dinitrophenoxy)-)

• Product Name: Aceticacid, 2-(2-fluoro-4,6-dinitrophenoxy)-
• CAS No: 2923-59-3
• MF: C₈H₅FN₂O₇
• MW: 260.132905721664
• CID: 290754
• PubChem ID: 223068
• Update Time: 2025-04-19

Aceticacid, 2-(2-fluoro-4,6-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-(2-fluoro-4,6-dinitrophenoxy)-
• 2-(2-fluoro-4,6-dinitrophenoxy)acetic acid
• (2-ethynyl-phenyl)-methanol
• (2-Fluor-4,6-dinitro-phenoxy)-essigsaeure
• 2-Ethynylbenzenemethanol
• 2-exo,3-exo-bis(hydroxymethyl)bicyclo[2.2.1]hept-5-ene
• 2-exo,3-exo-dihydroxymethyl-bicyclo[2.2.1]hept
• 2-hydroxymethylphenylacetylene
• 520039_ALDRICH
• Benzenemethanol,2-ethynyl-
• cis-2,3-di(hydroxymethyl)bicyclo(2.2.1.)-hept-5-ene
• cis-exo-2,3-bis(hydroxymethyl)bicyclo< 2.2.1> hept-5-ene
• CTK4A4286
• I14-48981
• o-Ethynylbenzyl alcohol
• DTXSID20951843
• NSC-10227
• 2923-59-3
• NSC10227
• (2-fluoro-4,6-dinitrophenoxy)acetic acid

• Inchi： 1S/C8H5FN2O7/c9-5-1-4(10(14)15)2-6(11(16)17)8(5)18-3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： UCRNUJKDSAWYLZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OCC(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.00805
• Monoisotopic Mass: 260.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.706
• Boiling Point: 489.1°Cat760mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.6
• PSA: 132.81
• LogP: 2.15190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives